![molecular formula C16H12N2O3 B2657746 3-(4-methoxybenzoyl)-1,6-naphthyridin-4(1H)-one CAS No. 1351398-56-5](/img/structure/B2657746.png)
3-(4-methoxybenzoyl)-1,6-naphthyridin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Anticancer Activity
Naphthyridine derivatives, closely related to 3-(4-methoxybenzoyl)-1,6-naphthyridin-4(1H)-one, have shown significant anticancer activities. For instance, a study by Singh et al. (2003) on 5H-8,9-dimethoxy-5-(2-N,N-dimethylaminoethyl)-2,3-methylenedioxydibenzo[c,h][1,6]naphthyridin-6-one and its analogues revealed potent TOP1-targeting activity and pronounced antitumor activity, comparable to that of camptothecin (Singh et al., 2003). Furthermore, Kong et al. (2018) discovered a novel compound that induces necroptosis at low concentrations and apoptosis at high concentrations in human melanoma A375 cells, showcasing the potential for melanoma treatment (Kong et al., 2018).
Kinase Inhibition
Wang et al. (2013) identified the 1,6-naphthyridine motif as a new class of c-Met kinase inhibitor through the incorporation of a cyclic urea pharmacophore. This study demonstrates the structural versatility of naphthyridine derivatives in medicinal chemistry and their potential as kinase inhibitors (Wang et al., 2013).
Synthetic Chemistry Applications
Deady and Devine (2006) explored novel annulated products from aminonaphthyridinones, showcasing the chemical reactivity and potential for the development of new heterocyclic compounds (Deady & Devine, 2006). Such compounds can serve as key intermediates or active compounds in the synthesis of pharmacologically active molecules.
Antineoplastic Agents
Chang et al. (1999) investigated the biological activity of 2-chloro-3-(substituted phenoxy)-1,4-naphthoquinones and related compounds, uncovering their potential as antineoplastic agents (Chang et al., 1999). This suggests the relevance of naphthyridine derivatives in the search for new cancer treatments.
Safety and Hazards
Properties
IUPAC Name |
3-(4-methoxybenzoyl)-1H-1,6-naphthyridin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O3/c1-21-11-4-2-10(3-5-11)15(19)13-9-18-14-6-7-17-8-12(14)16(13)20/h2-9H,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEAPRBTXQHCWPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=CNC3=C(C2=O)C=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.